4-(3-hydroxy-3-methylbutyl)-N-[(3-phenyl-5-isoxazolyl)methyl]benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C22H24N2O3/c1-22(2,26)13-12-16-8-10-18(11-9-16)21(25)23-15-19-14-20(24-27-19)17-6-4-3-5-7-17/h3-11,14,26H,12-13,15H2,1-2H3,(H,23,25)
• InChI Key: AWJUWIBXYAENGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)NCC2=CC(=NO2)C3=CC=CC=C3)O
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-[(3-phenyl-5-isoxazolyl)methyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. The compound is a synthetic derivative of benzamide and is commonly referred to as HMBB.

Mechanism of Action

The mechanism of action of HMBB is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. HMBB has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. The compound has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
HMBB has been shown to have several biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress in the body. HMBB has also been shown to protect against neuronal damage and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

HMBB has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. HMBB is also relatively non-toxic and has low side effects. However, the compound has limited solubility in water, which may limit its use in certain experiments.

Future Directions

For the study of HMBB include investigating its safety and efficacy in humans and exploring its potential use in other diseases.

Synthesis Methods

The synthesis of HMBB is a multi-step process that involves several chemical reactions. The first step involves the synthesis of 4-(3-hydroxy-3-methylbutyl)benzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with N-(3-phenyl-5-isoxazolyl)methylamine to produce HMBB. The final product is obtained after purification and characterization.

Scientific Research Applications

HMBB has been studied extensively in scientific research due to its potential therapeutic properties. The compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. HMBB has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.